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Compound of Interest

Compound Name: 2,6-Dibromoanthracene

Cat. No.: B067020

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-dibromoanthracene, a key
building block in the development of novel organic materials and potential pharmaceutical
compounds. This document summarizes the available data on its synthesis, and spectroscopic
properties. Notably, a thorough search of publicly available scientific databases, including the
Cambridge Crystallographic Data Centre (CCDC), reveals a lack of published data on the
single-crystal structure and polymorphism of 2,6-dibromoanthracene.

Spectroscopic and Physicochemical Properties

While crystallographic data is not publicly available, spectroscopic and physicochemical
information is crucial for the characterization of 2,6-dibromoanthracene. The following table
summarizes key data points.
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Property Data

Molecular Formula C14HsBr2

Molecular Weight 336.03 g/mol

Appearance White to Orange to Green powder to crystal.[1]

8.77 (s, 2H), 8.48 (d, J = 9.0 Hz, 2H), 7.66 (d, J

1H NMR (CDCls)
= 4.5 Hz, 2H)[2]

133.04, 131.96, 131.02, 130.97, 129.46, 129.25,

13C NMR (CDCls)
129.20, 128.81, 123.11, 122.16, 118.22[2]

Soluble in hot benzene and hot toluene; slightly
soluble in alcohol, ether, and cold benzene;

Solubility insoluble in water. Chloroform (Slightly, Heated,
Sonicated), DMSO (Slightly, Heated,
Sonicated).[1]

Synthesis of 2,6-Dibromoanthracene

The synthesis of 2,6-dibromoanthracene can be accomplished through the reduction of 2,6-
dibromoanthraquinone. This process involves a multi-day reflux.[3]

Experimental Protocol: Synthesis from 2,6-
Dibromoanthraquinone

A mixture of 2,6-dibromoanthraquinone, acetic acid, hydrobromic acid, and hypophosphorous
acid is refluxed at 140°C for 5 days. Following the reaction period, the solution is washed and
filtered to yield the solid 2,6-dibromoanthracene product.[3] This reported method results in a
53% yield.[3]
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Synthesis of 2,6-Dibromoanthracene.

Crystal Structure and Polymorphism: An
Unexplored Frontier
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A comprehensive search of the Cambridge Crystallographic Data Centre (CCDC) and other
scientific literature databases did not yield any deposited crystal structures for 2,6-
dibromoanthracene. Consequently, quantitative data such as unit cell parameters, space
group, and crystal packing information are not available in the public domain.

The absence of this fundamental data means that the solid-state arrangement of 2,6-
dibromoanthracene molecules remains uncharacterized. Polymorphism, the ability of a
compound to exist in multiple crystalline forms, is a critical consideration in drug development
and materials science as it can significantly impact a substance's physical properties, including
solubility, stability, and bioavailability. While other substituted anthracenes are known to exhibit
polymorphism, no such studies have been reported for 2,6-dibromoanthracene.

The following diagram illustrates a general workflow for the characterization of a chemical
compound, highlighting the missing crystallographic analysis for 2,6-dibromoanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b067020?utm_src=pdf-body
https://www.benchchem.com/product/b067020?utm_src=pdf-body
https://www.benchchem.com/product/b067020?utm_src=pdf-body
https://www.benchchem.com/product/b067020?utm_src=pdf-body
https://www.benchchem.com/product/b067020?utm_src=pdf-body
https://www.benchchem.com/product/b067020?utm_src=pdf-body
https://www.benchchem.com/product/b067020?utm_src=pdf-body-img
https://www.benchchem.com/product/b067020?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. Page loading... [guidechem.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [2,6-Dibromoanthracene: A Technical Overview of its
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b067020#2-6-dibromoanthracene-crystal-structure-
and-polymorphism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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